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Compound of Interest

Compound Name: 2-Oxopiperidine-4-carboxylic acid

Cat. No.: B1396056 Get Quote

An In-Depth Technical Guide to 2-Oxopiperidine-4-carboxylic acid (CAS No. 24537-50-6)

Introduction
2-Oxopiperidine-4-carboxylic acid is a heterocyclic compound that has garnered significant

interest within the scientific community, particularly in the fields of medicinal chemistry and drug

development.[1] Its structure, which uniquely combines a lactam (a cyclic amide) with a

carboxylic acid functional group, renders it a bifunctional and highly versatile building block for

organic synthesis.[1] This guide provides a comprehensive overview of the core properties,

synthesis, applications, and safety considerations for 2-Oxopiperidine-4-carboxylic acid,

intended for researchers, chemists, and professionals in the pharmaceutical industry.

Chemical Identity and Structural Information
A precise understanding of the molecule's identity and structure is fundamental for its

application in research and synthesis.

Core Identifiers
CAS Number: 24537-50-6[2][3][4]

Molecular Formula: C₆H₉NO₃[2][3][4]

IUPAC Name: 2-oxopiperidine-4-carboxylic acid[1][4]
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Synonyms: 4-Piperidinecarboxylic acid, 2-oxo-[2][4]

Molecular Structure
The molecule consists of a six-membered piperidine ring containing a ketone group at the 2-

position (forming a δ-valerolactam) and a carboxylic acid substituent at the 4-position.

Figure 1: Chemical Structure of 2-Oxopiperidine-4-carboxylic acid.

SMILES: C1CNC(=O)CC1C(=O)O[4][5]

InChI: InChI=1S/C6H9NO3/c8-5-3-4(6(9)10)1-2-7-5/h4H,1-3H2,(H,7,8)(H,9,10)[1][4]

InChIKey: BKZYLQVOHBJVPC-UHFFFAOYSA-N[4]

Physicochemical Properties
A summary of the key physicochemical properties is crucial for experimental design, including

reaction setup and purification strategies.

Core Properties Summary
Property Value Source(s)

Molecular Weight 143.14 g/mol [2][3][4]

Exact Mass 143.058 g/mol [3][4]

Boiling Point (Predicted) 437.0 ± 38.0 °C [2]

pKa (Predicted) 4.62 ± 0.20 [2]

Topological Polar Surface Area 66.4 Å² [3][4]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 1 [3]

XlogP (Predicted) -0.9 [4][5]
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Solubility and Storage
The presence of both a polar lactam and a carboxylic acid group suggests solubility in polar

organic solvents and aqueous basic solutions. For long-term viability, the compound should be

stored in a tightly sealed container in a dry, room-temperature environment.[2]

Synthesis and Reactivity
Synthetic Approaches
While specific, detailed synthetic procedures for 2-Oxopiperidine-4-carboxylic acid are not

extensively documented in the provided results, general methodologies for producing

piperidine carboxylic acids often involve the catalytic reduction of their aromatic precursors,

pyridine carboxylic acids.[6] For instance, 4-pyridinecarboxylic acid (isonicotinic acid) can be

hydrogenated using catalysts like palladium-on-carbon to yield piperidine-4-carboxylic acid.[6]

Subsequent selective oxidation or functional group manipulation would be required to introduce

the 2-oxo group.
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Figure 2: Conceptual workflow for the synthesis of piperidine-based carboxylic acids.

Reactivity Profile
The bifunctional nature of 2-Oxopiperidine-4-carboxylic acid dictates its chemical behavior:

Carboxylic Acid Group: This moiety can undergo standard reactions such as esterification,

amide bond formation, and reduction. Its acidity allows for salt formation, which can be

exploited for purification or to enhance aqueous solubility.[7]

Lactam Group: The cyclic amide is relatively stable but can be hydrolyzed under strong

acidic or basic conditions. The N-H proton can be deprotonated by a strong base, enabling

N-alkylation or N-acylation reactions to introduce further diversity.
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Applications in Research and Drug Development
This molecule serves as a valuable scaffold and intermediate in the synthesis of complex,

biologically active compounds.

Medicinal Chemistry Keystone
The primary documented application of 2-Oxopiperidine-4-carboxylic acid is as an

intermediate in the optimization of HIV protease inhibitors.[2] The piperidine ring serves as a

rigid scaffold, and the carboxylic acid provides a handle for further chemical modification,

allowing for the exploration of structure-activity relationships (SAR).

Versatile Synthetic Building Block
Beyond specific targets, its structure is of broad interest in medicinal chemistry.[1] Piperidine

derivatives are common motifs in pharmaceuticals, and the combination of the lactam and

carboxylic acid offers multiple points for diversification, making it an attractive starting material

for generating libraries of novel compounds for biological screening.[1]

Analytical and Spectroscopic Data
Proper characterization is essential for confirming the identity and purity of the compound.

Mass Spectrometry: Predicted collision cross-section (CCS) values have been calculated for

various adducts, which can aid in identification via mass spectrometry. For example, the

[M+H]⁺ adduct (m/z 144.06552) has a predicted CCS of 128.3 Å².[5]

NMR Spectroscopy: ¹H and ¹³C NMR would be critical for structural elucidation, confirming

the connectivity of the piperidine ring and the presence of the carboxylic acid and lactam

functionalities.

Infrared (IR) Spectroscopy: IR analysis would show characteristic absorption bands for the

N-H stretch, the carboxylic acid O-H stretch, and two distinct C=O stretches (one for the

lactam and one for the carboxylic acid).

Safety, Handling, and Disposal
Adherence to safety protocols is mandatory when working with any chemical reagent.
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Hazard Identification
According to the Globally Harmonized System (GHS), 2-Oxopiperidine-4-carboxylic acid is

associated with the following hazards:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

The compound should be handled with appropriate care to avoid contact and inhalation.

Personal Protective Equipment (PPE)

Handling & Storage

Emergency Procedures

Protective Gloves Safety Goggles/
Face Shield Lab Coat

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Store in a Tightly Closed,
Dry Container

Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse cautiously with water

Inhalation:
Move to fresh air

Click to download full resolution via product page

Figure 3: Recommended safety and handling workflow.

Recommended Handling and Storage
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation exposure.[8][9]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety glasses or goggles, and a lab coat.[9]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place

away from incompatible materials such as strong oxidizing agents.[2][8]

First Aid Measures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.[9]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[10]

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center.[9][10]

Disposal
Dispose of the chemical and its container in accordance with local, regional, and national

regulations. Do not allow the product to enter drains.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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